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Compound of Interest

Compound Name: LH1307

Cat. No.: B15609802 Get Quote

Essential Safety and Handling Guide for LH1307
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of LH1307, a potent inhibitor of the programmed cell death-1/programmed death-ligand 1 (PD-

1/PD-L1) protein-protein interaction. The following procedural guidance is designed to ensure

the safe handling, storage, and disposal of this compound in a laboratory setting.
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Identifier Value

Compound Name LH1307

Synonyms

2,2′-Dimethyl-3,3′-bis[2-methyl-4-(2-

acetamidoethylamino)-methyl-5-(3-cyanopyridin-

5-yl-methoxy)phenoxymethyl]-1,1′-biphenyl, LH

1307, LH-1307, N,N′-(2,2′-(4,4′-(2,2′-

Dimethylbiphenyl-3,3′-

diyl)bis(methylene)bis(oxy)bis(2-((5-

cyanopyridin-3-yl)methoxy)-5-methyl-4,1-

phenylene))bis(methylene)bis(azanediyl)bis(eth

ane-2,1-diyl))diacetamide

CAS Number 2375720-38-8

Molecular Formula C₅₄H₅₈N₈O₆

Molecular Weight 915.09 g/mol

Appearance White to beige powder

Solubility DMSO: 2 mg/mL

Biological Activity
Potent inhibitor of the PD-1/PD-L1 protein-

protein interaction (IC₅₀ = 3 nM)

Personal Protective Equipment (PPE)
Given that LH1307 is a potent, powdered chemical compound, stringent adherence to PPE

protocols is mandatory to prevent inhalation, skin contact, and eye exposure. The following

PPE should be worn at all times when handling LH1307.
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Protection Type Specification Rationale

Hand Protection

Nitrile or neoprene gloves

(ensure they are resistant to

DMSO if used as a solvent).

Prevents skin contact with the

compound.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

airborne particles.

Body Protection
A lab coat that is fully

buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection

Use a certified respirator (e.g.,

N95 or higher) when handling

the powder outside of a fume

hood or ventilated enclosure.

Minimizes the risk of inhaling

the powdered compound.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle LH1307 powder exclusively in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk. An accessible safety shower and

eye wash station must be in the immediate vicinity.

Storage: Store LH1307 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is 2-8°C.

Solution Preparation: When preparing solutions, for example with DMSO, do so within a

chemical fume hood.

Spill Management
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills of the powder, gently cover with an absorbent material to prevent it

from becoming airborne. For liquid spills (e.g., in DMSO), absorb with an inert material such
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as vermiculite, dry sand, or earth.

Collect: Carefully scoop the contained material into a sealed, labeled container for

hazardous waste.

Clean: Decontaminate the spill area with an appropriate solvent (e.g., 70% ethanol), followed

by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste materials contaminated with LH1307, including empty containers, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of LH1307 down the

drain or in regular trash.

Experimental Protocols
In Vitro PD-1/PD-L1 Blockade Assay
This protocol outlines a general method for evaluating the efficacy of LH1307 in blocking the

PD-1/PD-L1 interaction in a cell-based assay.

Cell Culture:

Culture Jurkat T-cells engineered to express human PD-1 and an NFAT-luciferase

reporter.

Culture a suitable host cell line (e.g., CHO-K1 or HEK293) engineered to express human

PD-L1.

Compound Preparation:

Prepare a stock solution of LH1307 in DMSO (e.g., 10 mM).

Perform serial dilutions of the LH1307 stock solution in assay medium to achieve the

desired final concentrations.
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Co-culture and Treatment:

Seed the PD-L1 expressing cells in a 96-well plate and allow them to adhere.

Add the diluted LH1307 to the wells.

Add the PD-1 expressing Jurkat T-cells to the wells to initiate the co-culture.

Include appropriate controls: vehicle control (DMSO), and a positive control (e.g., a known

anti-PD-L1 antibody).

Incubation:

Incubate the co-culture plate for a suitable period (e.g., 6-24 hours) at 37°C in a humidified

incubator with 5% CO₂.

Luciferase Assay:

After incubation, measure the luciferase activity according to the manufacturer's protocol

for the luciferase reporter system.

Data Analysis:

A decrease in luciferase signal in the presence of LH1307 indicates a blockade of the PD-

1/PD-L1 interaction, leading to T-cell activation.

Calculate the IC₅₀ value by plotting the luciferase signal against the log of the LH1307
concentration.

Mandatory Visualization
PD-1/PD-L1 Signaling Pathway and Inhibition by LH1307
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PD-1/PD-L1 Signaling Pathway and Inhibition by LH1307
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Caption: PD-1/PD-L1 pathway inhibition by LH1307.

Experimental Workflow for LH1307 In Vitro Testing
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Experimental Workflow for In Vitro Testing of LH1307
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Caption: Workflow for LH1307 in vitro efficacy testing.
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Disclaimer: The information provided in this document is intended for guidance and is based on

general laboratory safety principles and available data. A substance-specific Safety Data Sheet

(SDS) must be obtained from the supplier of LH1307 and should be consulted for the most

detailed and accurate safety information. Always perform a risk assessment before starting any

new experimental work.

To cite this document: BenchChem. [Personal protective equipment for handling LH1307].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-
handling-lh1307]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15609802?utm_src=pdf-body
https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-handling-lh1307
https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-handling-lh1307
https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-handling-lh1307
https://www.benchchem.com/product/b15609802#personal-protective-equipment-for-handling-lh1307
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

